![molecular formula C12H11NO4 B7467723 5-[(2-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid](/img/structure/B7467723.png)
5-[(2-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid
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Overview
Description
5-[(2-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid, also known as MOCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. MOCA is a heterocyclic organic compound that contains both an oxazole and a carboxylic acid functional group.
Mechanism of Action
The mechanism of action of 5-[(2-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for the inflammatory response in the body.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit antimicrobial activity. This compound has also been found to have antioxidant properties and can protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-[(2-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid in lab experiments is its low toxicity. This compound has been found to have low toxicity in animal studies, making it a safe compound to use in lab experiments. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 5-[(2-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid. One area of research is the development of new synthesis methods that can improve the yield and purity of this compound. Another area of research is the investigation of the mechanism of action of this compound, which can help to identify new therapeutic targets for cancer and inflammatory diseases. Furthermore, the potential applications of this compound in material science and agriculture need to be explored in more detail. Overall, this compound is a promising compound that has the potential to be used in a variety of applications.
Synthesis Methods
5-[(2-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid can be synthesized through a multistep process that involves the reaction of 2-methylphenol with ethyl bromoacetate to form 2-methylphenyl 2-bromoacetate. This intermediate is then reacted with hydroxylamine hydrochloride to form 2-methylphenyl 2-hydroxyacetohydroxamate. The final step involves the cyclization of this intermediate with phosphorus oxychloride to form this compound.
Scientific Research Applications
5-[(2-Methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit antitumor activity by inhibiting the growth of cancer cells. This compound has also been shown to have anti-inflammatory properties and can be used to treat various inflammatory diseases such as rheumatoid arthritis and psoriasis. In addition, this compound has been found to have antimicrobial properties and can be used as a disinfectant.
properties
IUPAC Name |
5-[(2-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO4/c1-8-4-2-3-5-11(8)16-7-9-6-10(12(14)15)13-17-9/h2-6H,7H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXHZFAHJRDJULB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC2=CC(=NO2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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